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Compound of Interest

Compound Name: 3-Methoxyfuran

Cat. No.: B152165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Methoxyfuran, a heterocyclic organic compound of interest in various chemical and
pharmaceutical research domains. This document summarizes key quantitative data, details
relevant experimental methodologies for property determination, and presents logical workflows
for these procedures.

Core Physical Properties of 3-Methoxyfuran

3-Methoxyfuran is a colorless to yellow liquid at standard temperature and pressure.[1] It is
characterized by the molecular formula CsHeO2 and a molecular weight of 98.10 g/mol .[2] The
available physical property data is summarized in the table below.

Physical Property Value Source/Method

Boiling Point 54-55 °C (at 80 Torr) [3]

Melting Point Below room temperature Inferred from physical state
Density 1.019 + 0.06 g/cm?3 Predicted[3]

Molecular Weight 98.10 g/mol Computed[2]
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It is important to note that some sources report a melting point of 112 °C; however, this is
inconsistent with its observed liquid state at room temperature and is considered erroneous.[3]

Experimental Protocols for Physical Property
Determination

The following sections detail standardized experimental procedures for the determination of the
boiling and melting points of organic compounds like 3-Methoxyfuran.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid sample.
Materials:

Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

o Small rubber band or wire to attach the capillary tube to the thermometer

e Heating mantle or Bunsen burner

 High-boiling point mineral oil

Sample of 3-Methoxyfuran (or other liquid)

Procedure:

o Sample Preparation: A small amount of the liquid sample is introduced into a small test tube
or a fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the
liquid.
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o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
wire, ensuring the sample is level with the thermometer bulb.

» Heating: The Thiele tube is filled with mineral oil, and the thermometer-test tube assembly is
immersed in the oil. Heat is applied to the side arm of the Thiele tube to ensure even heat
distribution via convection.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating should continue until a steady stream of bubbles is observed.

» Boiling Point Reading: The heat source is then removed. The temperature at which the liquid
just begins to enter the capillary tube is recorded as the boiling point.[4]

Melting Point Determination (Capillary Method)

Given that 3-Methoxyfuran is a liquid at room temperature, this protocol would be applicable
for determining the melting point of solid derivatives or related solid furan compounds.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (open at one end)

Thermometer (calibrated)

Solid organic compound
Procedure:

o Sample Preparation: A small amount of the finely powdered solid sample is packed into the
open end of a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The apparatus is heated at a controlled rate. For an unknown sample, a rapid initial
heating can be used to determine an approximate melting range, followed by a slower, more
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precise measurement (1-2 °C per minute) with a fresh sample.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range.

e Melting Point Range: The temperature at which the entire sample has completely melted is
recorded as the end of the melting range. For a pure compound, this range should be narrow
(0.5-2 °C).[1][5]

Visualization of Experimental Workflows

The logical flow of the experimental protocols for determining the boiling and melting points are
visualized below using the DOT language.
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Boiling Point Determination Workflow
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Melting Point Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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